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Protein Crotonylation in Stem Cell Differentiation

A 2023 study discovered that crotonylation of the glycolytic enzyme GAPDH is a key regulatory

mechanism in human embryonic stem cell (hESC) differentiation [1].

The experimental data and findings from this study are summarized in the table below.

Aspect Experimental Findings on GAPDH Crotonylation

Biological Role Regulates endodermal lineage differentiation and metabolic switch in hESCs
[1].

Effect on Enzyme
Activity

Decreases GAPDH enzymatic activity [1].

Downstream
Metabolic
Consequence

Leads to reduced glycolysis [1].

Experimental Model GFP-tagged LTR7 primed H9 hESC line and extended pluripotent stem cell

(hEPS) lines [1].
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Aspect Experimental Findings on GAPDH Crotonylation

Key Experimental
Methods

Introduction of sodium crotonate into culture medium; RNA-seq; targeted
metabolomic analysis; Seahorse metabolic measurement; LC-MS/MS

proteomics; in vitro crotonylation and enzymatic activity assays; knock-down
experiments with shRNA [1].

Key Experimental
Workflow

The diagram below outlines the experimental workflow and logical relationship
of the findings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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